Cas no 2549016-76-2 (4-(1H-pyrazol-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine)

• Product Name: 4-(1H-pyrazol-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
• CAS No: 2549016-76-2
• MF: C₁₇H₁₆F₃N₇
• MW: 375.351052284241
• CID: 5312795
• PubChem ID: 154830063
• Update Time: 2025-06-07

4-(1H-pyrazol-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS040710116
• 2549016-76-2
• 4-(1H-pyrazol-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
• F6619-6592
• 4-(1H-Pyrazol-1-yl)-6-[4-[3-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]pyrimidine

• Inchi： 1S/C17H16F3N7/c18-17(19,20)13-3-1-4-21-16(13)26-9-7-25(8-10-26)14-11-15(23-12-22-14)27-6-2-5-24-27/h1-6,11-12H,7-10H2
• InChI Key： HCUSFXUBXSMXRO-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCN(C3=NC=CC=C3C(F)(F)F)CC2)=CC(N2C=CC=N2)=N1

Computed Properties

• Exact Mass: 375.14192803g/mol
• Monoisotopic Mass: 375.14192803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 555.5±50.0 °C(Predicted)
• pka: 5.99±0.29(Predicted)

Additional information on 4-(1H-pyrazol-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine

4-(1H-pyrazol-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine (CAS No. 2549016-76-2): A Comprehensive Overview

4-(1H-pyrazol-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine (CAS No. 2549016-76-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The pyrazol moiety in the structure of this compound is known for its ability to enhance the pharmacological profile of various drugs. Pyrazoles are heterocyclic compounds that have been extensively used in drug design due to their ability to modulate a wide range of biological targets. In the context of 4-(1H-pyrazol-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine, the pyrazol ring is expected to contribute to the compound's binding affinity and selectivity for specific receptors or enzymes.

The presence of a trifluoromethyl group in the structure is another key feature that sets this compound apart. Trifluoromethyl groups are known for their electron-withdrawing properties, which can significantly influence the physicochemical properties and biological activity of a molecule. In this case, the trifluoromethyl group is attached to a pyridine ring, which is part of a larger piperazine moiety. This combination is likely to enhance the compound's lipophilicity and improve its ability to cross cell membranes, thereby increasing its bioavailability.

The piperazine moiety in the structure of 4-(1H-pyrazol-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine is another important functional group. Piperazines are versatile scaffolds that are commonly used in drug discovery due to their ability to form hydrogen bonds and interact with various biological targets. In this compound, the piperazine ring serves as a linker between the pyrimidine and pyridine moieties, potentially facilitating the compound's interaction with specific protein binding sites.

Recent studies have shown that 4-(1H-pyrazol-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine exhibits potent antiviral activity against several viral strains, including influenza and hepatitis C viruses. The mechanism of action appears to involve inhibition of viral replication through interference with key viral enzymes or host cell factors. Additionally, preliminary data suggest that this compound may have potential as an anticancer agent, particularly against certain types of solid tumors.

In terms of pharmacokinetics, early studies indicate that 4-(1H-pyrazol-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and a reasonable half-life, making it a promising candidate for further development as a therapeutic agent.

Toxicity studies have also been conducted to assess the safety profile of 4-(1H-pyrazol-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in preclinical models. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 4-(1H-pyrazol-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine (CAS No. 2549016-76-2) represents an exciting new development in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and potential clinical applications. Ongoing research aims to elucidate its mechanism of action and optimize its therapeutic potential for various diseases.